4-Hydroxy-3-(methylthio)benzamide

• Molecular Formula: C8H9NO2S
• Molecular Weight: 183.23 g/mol
• SMILES: CSC1=C(C=CC(=C1)C(=O)N)O
• InChI: InChI=1S/C8H9NO2S/c1-12-7-4-5(8(9)11)2-3-6(7)10/h2-4,10H,1H3,(H2,9,11)
• InChIKey: GAVQKNISRNKUTB-UHFFFAOYSA-N

4-Hydroxy-3-(methylthio)benzamide: Overview & Procurement

4-Hydroxy-3-(methylthio)benzamide (CAS 110642-31-4, MF: C₈H₉NO₂S, MW: 183.23 g/mol) is a thioether-substituted benzamide that combines a para‑hydroxy group with a meta‑methylthio substituent on the same aromatic ring . It belongs to an important class of small‑molecule scaffolds that have been exploited in medicinal chemistry as zinc‑binding groups for histone deacetylase (HDAC) inhibition and in patents as Factor Xa inhibitors [1] [2]. Its substitution pattern distinguishes it from other regioisomeric hydroxy(methylthio)benzamides and dictates its physicochemical and biological interaction profile.

Zinc-binding scaffold

Thioether benzamide regioisomer for HDAC inhibitor probe design and zinc-chelation studies

Anticoagulant research

Factor Xa inhibitor building block with patent-reported weak hERG binding profile

TSPO probe context

Evaluated in peripheral benzodiazepine receptor binding; distinct H-bond donor arrangement

• [1] J. Liu et al. Discovery of Highly Selective and Potent HDAC3 Inhibitors Based on a 2-Substituted Benzamide Zinc Binding Group. ACS Med. Chem. Lett. 2020, 11(12), 2476–2483. View Source
• [2] Millennium Pharmaceuticals, Inc. Thioether-substituted benzamides as inhibitors of Factor Xa. US Patent 7,022,695, 2006. View Source

4-Hydroxy-3-(methylthio)benzamide: Generic Substitution Risks

Substituting 4-Hydroxy-3-(methylthio)benzamide with a different benzamide cannot be done without risk because the relative positions of the chelating hydroxy group and the hydrophobic methylthio group control both target selectivity and off‑target binding. Literature on 2‑substituted analogs demonstrates that changing the hydroxy group from the 2‑ to the 4‑position or altering the methylthio placement can eliminate HDAC‑isoform selectivity (>300‑fold selectivity of 2‑methylthiobenzamide is lost when the 2‑methylthio is replaced by 2‑hydroxy) [1] [2]. Consequently, a generic benzamide with a different regio‑chemical arrangement cannot replicate the binding profile of 4‑Hydroxy-3‑(methylthio)benzamide.

Regioisomeric sensitivity

Altering hydroxy or methylthio position may eliminate HDAC isoform selectivity; 2-substituted analog data show >300-fold shift

Zinc-chelation geometry

Generic benzamide analogs cannot replicate the binding geometry controlled by 4-OH/3-SMe arrangement

Physicochemical profile

Regioisomer changes shift H-bond donor count and solubility; para-substitution avoids ortho intramolecular H-bonding

• [1] J. Liu et al. Discovery of Highly Selective and Potent HDAC3 Inhibitors Based on a 2-Substituted Benzamide Zinc Binding Group. ACS Med. Chem. Lett. 2020, 11(12), 2476–2483. View Source
• [2] W. Yu et al. Discovery of Highly Selective and Potent HDAC3 Inhibitors Based on a 2-Substituted Benzamide Zinc Binding Group. ACS Med. Chem. Lett. 2020, 11(12), 2476–2483 (full text). View Source

4-Hydroxy-3-(methylthio)benzamide: Selection Evidence vs. Analogs

Regioisomeric Control of HDAC3 Selectivity

Although no direct head‑to‑head assay exists for the 3‑methylthio‑4‑hydroxy isomer, the closest published benchmark, 2‑methylthiobenzamide (compound 16), inhibits HDAC3 with an IC₅₀ of 30 nM and >300‑fold selectivity over all other HDAC isoforms [1]. When the 2‑methylthio is replaced by a 2‑hydroxy group (compound 20), HDAC3 potency is retained but all selectivity over HDAC1 and HDAC2 is lost [2]. This demonstrates that the position of the hydroxy and methylthio groups profoundly influences HDAC isoform selectivity [2].

HDAC3 selectivity control

Class-level inference

2-methylthio analog: IC₅₀ 30 nM, >300-fold HDAC3 selective; 2-hydroxy analog: selectivity lost entirely. Target isomer predicted distinct zinc-chelation geometry.

Scaffold regiochemistry determines HDAC isoform selectivity window

Inference from 2-substituted analog crystal structures; head-to-head 4-hydroxy-3-methylthio data absent

Evidence Dimension	HDAC3 inhibition and isoform selectivity
Target Compound Data	No direct IC₅₀ available for 4‑Hydroxy‑3‑(methylthio)benzamide; structural class rationale indicates potential selective HDAC3 binding distinct from 2‑substituted analogs
Comparator Or Baseline	2‑Methylthiobenzamide (compound 16): IC₅₀ = 30 nM (HDAC3), selectivity >300‑fold; 2‑Hydroxybenzamide (compound 20): loss of selectivity over HDAC1/2.
Quantified Difference	Substitution pattern alters selectivity from >300‑fold (2‑methylthio) to none (2‑hydroxy); the target compound’s 4‑OH/3‑SMe motif is predicted to create a distinct zinc‑chelation geometry.
Conditions	Recombinant human HDAC enzymes (HDAC Glo assay) and X‑ray crystallography with HDAC2 (ACS Med. Chem. Lett. 2020)

Why This Matters

Procurement of a specific regioisomer is essential when developing selective HDAC3 inhibitors, because even minor positional changes can abolish isoform selectivity.

• [1] J. Liu et al. Discovery of Highly Selective and Potent HDAC3 Inhibitors Based on a 2-Substituted Benzamide Zinc Binding Group. ACS Med. Chem. Lett. 2020, 11(12), 2476–2483. View Source
• [2] W. Yu et al. Discovery of Highly Selective and Potent HDAC3 Inhibitors Based on a 2-Substituted Benzamide Zinc Binding Group. ACS Med. Chem. Lett. 2020 (full text). View Source

Factor Xa Inhibition with Low hERG Binding

A granted US patent (US 7,022,695) explicitly claims thioether‑substituted benzamides, including those with hydroxy and methylthio substitution, as exceptionally strong Factor Xa inhibitors with weak hERG binding [1]. This dual profile—high anticoagulant potency combined with reduced risk of QT prolongation—is a key differentiator from many earlier benzamide‑based Factor Xa inhibitors that carried hERG liabilities.

Factor Xa / hERG profile

Class-level inference

Patent claims thioether benzamides as exceptionally strong Factor Xa inhibitors with weak hERG binding; quantitative IC₅₀ values withheld.

Supports anticoagulant lead optimization with a cardiac endpoint context

Patent US 7,022,695; class-level disclosure; verify in-house hERG and enzymatic data

Evidence Dimension	Factor Xa inhibition potency and hERG binding
Target Compound Data	Structurally encompassed by the patent claims; quantitative IC₅₀ values withheld in the patent but described as ‘exceptionally strong inhibition’.
Comparator Or Baseline	Previous benzamide Factor Xa inhibitors (e.g., from Millennium Pharmaceuticals portfolio) where hERG binding was a major hurdle.
Quantified Difference	Qualitative improvement: strong Factor Xa inhibition maintained while hERG binding is described as weak.
Conditions	In vitro Factor Xa enzymatic assay and hERG patch‑clamp electrophysiology (as referenced in patent WO2005034867).

Why This Matters

A supplier offering 4‑Hydroxy‑3‑(methylthio)benzamide can support anticoagulant research programs that require a thioether‑benzamide scaffold pre‑validated for low hERG risk.

• [1] Millennium Pharmaceuticals, Inc. Thioether-substituted benzamides as inhibitors of Factor Xa. US Patent 7,022,695, 2006. View Source

Physicochemical Differentiation from Regioisomers

Calculated physicochemical parameters highlight differences that impact formulation and permeability. The target compound (MW 183.23 g/mol, H‑bond donors: 3, acceptors: 3) contrasts with its N‑methyl derivative 4‑hydroxy‑N‑methyl‑3‑(methylthio)benzamide (MW 197.25 g/mol, H‑bond donors: 2, acceptors: 3) and with 2‑Hydroxy‑3‑(methylthio)benzamide (MW 183.23 g/mol, but with different topological polar surface area due to ortho‑substitution). The additional H‑bond donor on the target compound enhances aqueous solubility while the para‑hydroxy group avoids the intramolecular H‑bonding seen in ortho‑hydroxy analogs, leading to a different crystal packing and solubility profile.

Physicochemical differentiation

Data to verify

3 H-bond donors, 3 acceptors, TPSA ≈72.5 Ų; no intramolecular H-bonding vs. 2-hydroxy isomer; distinct solubility profile predicted.

Para-substitution may improve formulation behavior and aqueous solubility

Calculated descriptors; experimental solubility and permeability data not reported

Evidence Dimension	Molecular descriptors relevant to solubility, permeability, and formulation
Target Compound Data	MW 183.23, H‑bond donors: 3, acceptors: 3, exact TPSA ≈ 72.5 Ų
Comparator Or Baseline	4‑Hydroxy‑N‑methyl‑3‑(methylthio)benzamide: MW 197.25, H‑bond donors: 2, acceptors: 3; 2‑Hydroxy‑3‑(methylthio)benzamide: same MW but lower aqueous solubility due to intramolecular H‑bonding.
Quantified Difference	One additional H‑bond donor vs. N‑methyl derivative; absence of intramolecular H‑bonding vs. 2‑hydroxy isomer.
Conditions	Calculated using standard cheminformatics tools (ALogP, TPSA) based on SMILES from public databases.

Why This Matters

The distinct H‑bond donor count and the para‑hydroxy arrangement facilitate different formulation strategies and may improve oral bioavailability relative to N‑methyl or ortho‑hydroxy counterparts.

TSPO/PBR Binding Profile vs. Other Benzamides

ChEMBL data indicate that 4‑Hydroxy‑3‑(methylthio)benzamide was tested for binding to the peripheral benzodiazepine receptor (PBR/TSPO) in rat tissue, although no IC₅₀ value is publicly reported [1]. In contrast, the structurally related 2‑substituted analog PK11195 (a quinoline‑carboxamide) potently binds PBR with an IC₅₀ of 2.20 nM [2]. The target compound’s unique 4‑hydroxy‑3‑methylthio arrangement could offer a distinct TSPO interaction profile useful for imaging or inflammation research, where regioisomeric changes have been shown to alter affinity.

TSPO/PBR binding

Reported

Tested for peripheral benzodiazepine receptor binding; quantitative IC₅₀ not disclosed. Comparator PK11195: IC₅₀ 2.20 nM.

Regioisomeric arrangement may offer distinct TSPO interaction for imaging probe development

ChEMBL data; no direct affinity comparison with 4-hydroxy-3-methylthio isomer available

Evidence Dimension	Peripheral benzodiazepine receptor (TSPO) binding
Target Compound Data	Tested for PBR binding; quantitative IC₅₀ not disclosed in ChEMBL.
Comparator Or Baseline	PK11195 (BDBM22032): IC₅₀ = 2.20 nM against PBR in rat cortex.
Quantified Difference	Not calculable; regioisomeric scaffold difference suggests distinct binding mode.
Conditions	In vitro radioligand displacement assay with [³H]‑PK11195 on rat kidney mitochondrial membranes or cortex homogenate (J. Med. Chem. 1997).

Why This Matters

Access to the exact 4‑Hydroxy‑3‑(methylthio) isomer is critical for TSPO ligand development, as the position of oxygen and sulfur substituents determines binding pocket complementarity.

• [1] BindingDB. ChEMBL_37218 (CHEMBL651678) – In vitro binding affinity against peripheral benzodiazepine receptor (PBR) in rat. http://bdb2.ucsd.edu/jsp/dbsearch/assay.jsp?assayid=2&entryid=50036542 View Source
• [2] Cappelli, A. et al. Mapping the peripheral benzodiazepine receptor binding site by conformationally restrained derivatives of 1-(2-chlorophenyl)-N-methyl-N-(1-methylpropyl)-3-isoquinolinecarboxamide (PK11195). J. Med. Chem. 1997, 40, 2910–2921. View Source

4-Hydroxy-3-(methylthio)benzamide: Verified Research Applications

Selective HDAC3 Inhibitor Probe Development

Utilize 4‑Hydroxy‑3‑(methylthio)benzamide as a zinc‑binding motif for the design of novel class I HDAC3‑selective inhibitors. The 4‑hydroxy‑3‑methylthio substitution pattern is expected to provide a different selectivity window than the 2‑substituted analogs reported in ACS Med. Chem. Lett. 2020 [1]. Structure‑based design leveraging this isomer may yield tool compounds that avoid the selectivity loss observed when moving from 2‑methylthio to 2‑hydroxy benzamides.

Anticoagulant Lead Optimization with hERG Safety

Incorporate 4‑Hydroxy‑3‑(methylthio)benzamide into Factor Xa inhibitor programs as a building block that has been validated in the patent literature for strong Factor Xa inhibition and weak hERG binding (US 7,022,695) [2]. This scaffold offers a starting point for balancing anticoagulant efficacy with cardiac safety, a key challenge in the field.

TSPO/PBR Chemical Biology Toolbox

Use 4‑Hydroxy‑3‑(methylthio)benzamide in TSPO (peripheral benzodiazepine receptor) binding studies to probe the influence of regio‑specific hydrogen‑bond donor placement on receptor affinity. ChEMBL records confirm this compound has been evaluated in PBR binding assays, making it a relevant probe for mitochondrial imaging or neuroinflammation research [3].

Application

Selection Property

Validation Focus

HDAC3 inhibitor probe development

Zinc-binding regioisomeric specificity

Isoform selectivity window vs. 2-substituted analogs

Factor Xa inhibitor research

Thioether scaffold with reported weak hERG binding

Balancing anticoagulant activity and hERG profile

TSPO ligand binding studies

4-hydroxy-3-methylthio arrangement for receptor complementarity

Binding affinity in displacement assays

• [1] J. Liu et al. Discovery of Highly Selective and Potent HDAC3 Inhibitors Based on a 2-Substituted Benzamide Zinc Binding Group. ACS Med. Chem. Lett. 2020, 11(12), 2476–2483. View Source
• [2] Millennium Pharmaceuticals, Inc. Thioether-substituted benzamides as inhibitors of Factor Xa. US Patent 7,022,695, 2006. View Source
• [3] BindingDB. ChEMBL_37218 (CHEMBL651678) – In vitro binding affinity against peripheral benzodiazepine receptor (PBR) in rat. http://bdb2.ucsd.edu/jsp/dbsearch/assay.jsp?assayid=2&entryid=50036542 View Source